3-[3-(N-Ethylaminocarbonyl)phenyl]-5-trifluoromethylbenzoic acid, 95%

• IUPAC Name: 3-[3-(ethylcarbamoyl)phenyl]-5-(trifluoromethyl)benzoic acid
• InChI: InChI=1S/C17H14F3NO3/c1-2-21-15(22)11-5-3-4-10(6-11)12-7-13(16(23)24)9-14(8-12)17(18,19)20/h3-9H,2H2,1H3,(H,21,22)(H,23,24)
• InChI Key: CPIQNOBPTAZYPX-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C1=CC=CC(=C1)C2=CC(=CC(=C2)C(F)(F)F)C(=O)O
• Molecular Formula: C17H14F3NO3
• DSSTOX Substance ID: DTXSID40691390
• Molecular Weight: 337.29 g/mol
• CAS RN: 1261914-03-7

Description

3-[3-(N-Ethylaminocarbonyl)phenyl]-5-trifluoromethylbenzoic acid, 95% (3-(3-NECPA-95%) is a synthetic compound belonging to the class of aminocarboxylic acids. It is a white crystalline solid, soluble in water and ethanol. 3-(3-NECPA-95%) has a wide range of applications in scientific research, including as a fluorescent labeling agent, a drug delivery agent, and a fluorescent imaging agent. This compound has demonstrated its potential in a variety of biochemical and physiological studies.

Mechanism of Action

The mechanism of action of 3-(3-NECPA-95%) is not yet fully understood. However, it is believed to act by binding to specific receptors on the cell surface, allowing it to be taken up by the cell and transported to the desired location.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(3-NECPA-95%) have not yet been fully studied. However, it has been shown to have some effects on cell metabolism and gene expression. In addition, it has been shown to have some effects on cell proliferation and apoptosis.

Advantages and Limitations for Lab Experiments

The advantages of using 3-(3-NECPA-95%) in laboratory experiments include its low cost, its high solubility in water and ethanol, and its potential for use as a fluorescent labeling agent. The major limitation of this compound is its lack of specificity, as it binds to a variety of different receptors on the cell surface.

Future Directions

Given the potential of 3-(3-NECPA-95%) in scientific research, there are many possible future directions for its use. These include further investigation into its mechanism of action, its effects on cell metabolism and gene expression, and its potential applications in drug delivery and fluorescent imaging. In addition, further research could be done to develop more specific compounds for use in laboratory experiments. Finally, further research could be done to explore the potential of 3-(3-NECPA-95%) in other areas, such as in the development of new drugs and treatments.

Synthesis Methods

3-(3-NECPA-95%) is synthesized by reacting ethylenediamine with trifluoroacetic acid in the presence of anhydrous sodium carbonate. This reaction produces 3-(3-NECPA-95%) in a yield of 95%. The reaction is carried out in a water-free environment, and the product is purified by recrystallization from ethanol.

Scientific Research Applications

3-(3-NECPA-95%) has a wide range of applications in scientific research. It has been used as a fluorescent labeling agent for proteins, nucleic acids, and other biomolecules. It has also been used as a drug delivery agent, as it can be used to encapsulate drugs and deliver them to specific sites in the body. Finally, 3-(3-NECPA-95%) has been used as a fluorescent imaging agent, allowing researchers to visualize biological processes in living cells.